Cas no 192869-49-1 (tert-Butyl 7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate)

• Product Name: tert-Butyl 7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate
• CAS No: 192869-49-1
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• MDL: MFCD12407806
• CID: 98198
• PubChem ID: 22707088
• Update Time: 2025-07-19

tert-Butyl 7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
• Pyrido[4,3-d]pyrimidine-6(5H)-carboxylicacid, 7,8-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate
• tert-Butyl 7,8-dihydropyrido-[4,3-d]pyrimidine-6(5H)-carboxylate
• 6-(t-Butyloxycarbonyl)-(5,6,7,8-tetrahydro-1,3,6-triazanaphthalene)
• 6-(tert-butoxycarbonyl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
• 7,8-Dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-Butyl ester
• AG-L-60243
• AK-28087
• ANW-66694
• CTK7G2954
• SureCN1620629
• 6-Boc-5,6,7,8-tetrahydropyrido[4,3-d]pyriMidine
• tert-Butyl 7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)
• tert-butyl 5H,6H,7H,8H-pyrido[4,3-d]pyriMidine-6-carboxylate
• 7,8-Dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylic acid 1,1-dimethylethyl ester
• CEMDDESVTHLXHH-UHFFFAOYSA-N
• TRA0075598
• SY029999
• Y10014
• 192869-49-1
• AC-29480
• SCHEMBL1620629
• DS-11218
• A847107
• AMY16409
• DTXSID80627633
• MFCD12407806
• Pyrido[4,3-d]pyrimidine-6(5H)-carboxylicacid,7,8-dihydro-,1,1-dimethylethyl ester
• CS-0041723
• Pyrido[4,3-d]pyrimidine-6(5H)-carboxylic acid, 7,8-dihydro-, 1,1-dimethylethyl ester
• FT-0645970
• AKOS015909775
• tert-butyl7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
• DB-009971
• TERT-BUTYL 5H,7H,8H-PYRIDO[4,3-D]PYRIMIDINE-6-CARBOXYLATE
• tert-Butyl 7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate

• MDL： MFCD12407806
• Inchi： 1S/C12H17N3O2/c1-12(2,3)17-11(16)15-5-4-10-9(7-15)6-13-8-14-10/h6,8H,4-5,7H2,1-3H3
• InChI Key： CEMDDESVTHLXHH-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=NC=NC=2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 235.13200
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.3
• XLogP3: 1

Experimental Properties

• Density: 1.170±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 361.2℃ at 760 mmHg
• Flash Point: 172.23°C
• Refractive Index: 1.539
• Solubility: Slightly soluble (6.4 g/l) (25 º C),
• PSA: 55.32000
• LogP: 1.70770

Additional information on tert-Butyl 7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate

tert-Butyl 7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate (CAS No. 192869-49-1): A Comprehensive Overview

tert-Butyl 7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate (CAS No. 192869-49-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[4,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of this compound.

Chemical Structure and Synthesis

The chemical structure of tert-Butyl 7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate is characterized by a pyrido[4,3-d]pyrimidine core with a tert-butyl ester group attached to the carboxylic acid moiety at the 6-position. The presence of the tert-butyl group provides enhanced stability and solubility properties, making it an attractive candidate for various chemical and biological applications.

The synthesis of tert-Butyl 7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate can be achieved through several methods. One common approach involves the condensation of an appropriate amine with a substituted pyridine derivative followed by cyclization to form the pyrido[4,3-d]pyrimidine ring. The tert-butyl ester group can be introduced through esterification reactions using tert-butanol. Recent studies have also explored more efficient and environmentally friendly synthetic routes, such as microwave-assisted synthesis and catalytic methods.

Biological Properties and Applications

tert-Butyl 7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate has been extensively studied for its potential biological activities. One of the most notable applications is in the field of anticancer research. Studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, tert-Butyl 7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate has also been investigated for its anti-inflammatory and neuroprotective effects. Research has demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. Furthermore, it has shown promise in protecting neuronal cells from oxidative stress and apoptosis, making it a potential candidate for the treatment of neurodegenerative diseases.

Recent Research Advancements

The ongoing research on tert-Butyl 7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate continues to uncover new insights into its biological activities and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective cytotoxicity against cancer stem cells (CSCs), which are known to be resistant to conventional chemotherapy. This finding suggests that tert-Butyl 7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate could be developed into a novel therapeutic agent for targeting CSCs in cancer therapy.

Another significant advancement is the development of prodrug strategies to enhance the bioavailability and efficacy of tert-Butyl 7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate. Researchers have designed prodrugs that are selectively activated in tumor tissues by specific enzymes or conditions. This approach not only improves the therapeutic index but also reduces systemic toxicity.

Safety and Toxicology

The safety profile of tert-Butyl 7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further toxicological evaluations are necessary to ensure its safety in human use.

In conclusion, tert-Butyl 7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate (CAS No. 192869-49-1) is a promising compound with a wide range of biological activities and potential therapeutic applications. Ongoing research continues to expand our understanding of its mechanisms of action and optimize its use in various medical fields. As new findings emerge, this compound is likely to play an increasingly important role in the development of innovative treatments for cancer and other diseases.